![molecular formula C22H25N3O5S2 B2562100 Ethyl 2-[2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate CAS No. 865248-15-3](/img/structure/B2562100.png)
Ethyl 2-[2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
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Description
Ethyl 2-[2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C22H25N3O5S2 and its molecular weight is 475.58. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
- Complex Reactions and Tautomerism : Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate exhibits interesting behavior in reactions due to its tautomeric nature, leading to novel compounds upon treatment with specific reagents under controlled conditions (Carrington et al., 1972).
- Ring Transformations : Substituted (1,2-benzisoxazol-3-yl) acetates undergo intriguing ring transformations when treated with strong bases, revealing the chemical versatility of benzothiazole derivatives (Ueda et al., 1988).
Medicinal Chemistry and Biological Applications
- Anticancer Potential : Benzothiazole derivatives have been studied for their anticancer properties, with various substitutions on the BT scaffold modulating antitumor activity. This highlights the therapeutic potential of benzothiazole derivatives in cancer treatment (Osmaniye et al., 2018).
- Antioxidant Capacity : The interaction of benzothiazoline derivatives with polyphenols and their antioxidant capacities have been studied, providing insights into the stability of these compounds and their potential health benefits (Osman et al., 2006).
Chemical Reactivity and Mechanistic Insights
- Novel Synthesis Methods : Research has led to the development of efficient synthesis methods for novel ethylated benzothiazole derivatives, showing the adaptability of these compounds in creating biologically active molecules and potentially new drugs (Kalhor, 2015).
- Reactivity and Transformations : The study of reactions involving benzazole-2-thiones with specific acetates has provided valuable insights into the synthesis of sterically hindered hydroxybenzyl derivatives, showcasing the chemical reactivity and potential applications of these molecules (Tagasheva et al., 2017).
Properties
IUPAC Name |
ethyl 2-[2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O5S2/c1-5-30-19(26)13-25-17-11-10-16(32(23,28)29)12-18(17)31-21(25)24-20(27)14-6-8-15(9-7-14)22(2,3)4/h6-12H,5,13H2,1-4H3,(H2,23,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTESMNQPKWUJGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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